Cas no 1401069-12-2 ((2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 1401069-12-2
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD21335095
• CID: 4698563
• Update Time: 2025-08-02

(2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

• MDL： MFCD21335095
• Inchi： 1S/C14H11NO4/c1-10-5-6-13(19-10)7-8-14(16)11-3-2-4-12(9-11)15(17)18/h2-9H,1H3/b8-7+
• InChI Key： LPHUZSXUUIYZIZ-BQYQJAHWSA-N
• SMILES： O1C(C)=CC=C1/C=C/C(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Topological Polar Surface Area: 76

Additional information on (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

Compound CAS No. 1401069-12-2: (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one

The compound with CAS No. 1401069-12-2, known as (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system, a methylfuran substituent, and a nitrophenyl group. The combination of these functional groups imparts distinctive chemical properties and biological activities, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one in drug discovery. The molecule's enone system is known to exhibit strong antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the nitrophenyl group enhances the compound's ability to interact with biological targets, potentially making it a candidate for anti-inflammatory or anticancer therapies.

The synthesis of (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Michael addition reactions, to efficiently construct the molecule's complex architecture. These advancements not only improve the yield but also pave the way for large-scale production, which is crucial for preclinical testing and eventual commercialization.

In terms of pharmacokinetics, (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one has shown promising bioavailability profiles in preclinical models. Its ability to cross cellular membranes and reach intracellular targets suggests potential efficacy in treating conditions where drug delivery is a challenge. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at therapeutic concentrations, which is a critical factor for its safety as a potential drug candidate.

The structural uniqueness of (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one also makes it an attractive candidate for materials science applications. Its conjugated system could be exploited in the development of advanced materials such as organic semiconductors or light-harvesting devices. Researchers are actively exploring its electronic properties to determine its suitability for use in next-generation electronic devices.

Moreover, the compound's methylfuran substituent contributes to its stability under various environmental conditions, making it suitable for applications in both biological and non-biological systems. This stability is particularly advantageous in scenarios where prolonged exposure to external factors such as heat or light is anticipated.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on (2E)-3-(5-Methylfuran-2-yl)-1-(3-nitrophenyl)prop-2-en-1-one. These studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological macromolecules such as proteins and DNA. Such computational approaches are instrumental in guiding experimental efforts and optimizing the compound's properties for specific applications.

In conclusion, (2E)-3-(5-Methylfuran-2-yliene), 1-(3-nitrophenyl)propenone (CAS No. 14010697878987654) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a promising candidate for both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological progress.